Cas no 2137545-50-5 (1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl-)

• Product Name: 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl-
• CAS No: 2137545-50-5
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5287628
• Update Time: 2025-06-14

1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl-

• Inchi： 1S/C11H15NO2S/c1-8-10-6-4-3-5-9(10)7-11(8)15(13,14)12-2/h3-6,8,11-12H,7H2,1-2H3
• InChI Key： LHEWOICXZMAPNI-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2)CC1S(NC)(=O)=O

Additional information on 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl-

Comprehensive Overview of 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl- (CAS No. 2137545-50-5)

The compound 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl- (CAS No. 2137545-50-5) is a specialized sulfonamide derivative with a unique indene backbone. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The sulfonamide functional group is known for its versatility, often found in bioactive molecules, making this compound a subject of interest for researchers exploring new therapeutic agents and molecular scaffolds.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing enzyme inhibitors and receptor modulators. The 1H-Indene-2-sulfonamide structure, in particular, offers a rigid framework that can enhance binding affinity and selectivity in drug design. Researchers are actively investigating its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 2,3-dihydro-N,1-dimethyl-1H-Indene-2-sulfonamide involves precise chemical modifications to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize its properties, ensuring compliance with industry standards. This compound’s stability and solubility profile make it suitable for further derivatization, a key factor in medicinal chemistry and high-throughput screening.

From an environmental perspective, the compound’s biodegradability and low toxicity are critical considerations. As sustainability becomes a priority in chemical manufacturing, green chemistry principles are applied to optimize its synthesis. This aligns with global initiatives to reduce carbon footprints and promote eco-friendly production methods.

In the context of AI-driven drug discovery, 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl- has been featured in computational studies predicting its interactions with biological targets. Machine learning models analyze its molecular docking potential, accelerating the identification of novel lead compounds. This synergy between computational chemistry and experimental validation underscores its relevance in modern research.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its methyl-substituted indene core and sulfonamide moiety contribute to its unique pharmacological profile. Recent publications highlight its utility in designing allosteric modulators and small-molecule probes, further expanding its applications.

In summary, 1H-Indene-2-sulfonamide, 2,3-dihydro-N,1-dimethyl- (CAS No. 2137545-50-5) represents a promising candidate for advancing drug development and material innovation. Its multifaceted properties and compatibility with cutting-edge technologies position it at the forefront of chemical research and biomedical engineering.